Cas no 17763-80-3 (4-Nitrophenyl trifluoromethanesulfonate)

4-Nitrophenyl trifluoromethanesulfonate Properties

Names and Identifiers

• 4-nitrophenyl trifluoromethanesulfonate
• 4-Nitrophenyl trifluoromethanesulphonate
• 4-Nitrophenyl triflate
• (4-nitrophenyl) trifluoromethanesulfonate
• 4-trifluoromethanesulfonic acid 4-nitrophenyl ester
• p-nitrophenol trifluoromethyl sulfonate
• Trifluoromethanesulfonic Acid 4-Nitrophenyl Ester
• trifluoromethanesulfonic acid p-nitrophenyl ester
• Methanesulfonic acid, 1,1,1-trifluoro-, 4-nitrophenyl ester
• 4-NITROPHENYLTRIFLATE
• 4-Nitrophenyltrifluoromethanesulphonate99%
• 4-Nitrophenyl trifluoromethanesulfonate 99%
• 4-Nitrophenyl trifluoromethanesulfonate,99%
• 4-Nitrophenyl trifluoromethanesulphonate 99%
• 4-Nitrophenyl trifluoroMethanesulfonate, 99% 5GR
• NDTIXHNCNLKURN-UHFFFAOYSA-N
• C7H4F3NO5S
• STL511371
• PC4316
• 5934AD
• BBL100134
• FCH2711290
• 4-nitrophenyl (trifluor
• 4-NITROPHENYL TRIFLUOROMETHANESULFONATE
• SY073657
• 4-nitrophenyltrifluoromethanesulfonate
• FT-0619268
• trifluoromethanesulfonic acid4-nitrophenyl ester
• CS-14838
• SCHEMBL37687
• DTXSID60338553
• AKOS003672484
• MFCD00192354
• N0993
• trifluoro-methanesulfonic acid (4-nitrophenyl) ester
• A812281
• J-011302
• C12803
• 4-Nitrophenyl trifluoromethanesulfonate, 99%
• 4-(trifluoromethylsulfonyloxy)-1-nitrobenzene
• CS-M2922
• 17763-80-3
• trifluoromethanesulfonic acid 4-nitrophenylester
• DTXCID20289638
• +Expand

• MDL： MFCD00192354
• InChIKey： NDTIXHNCNLKURN-UHFFFAOYSA-N
• Inchi： 1S/C7H4F3NO5S/c8-7(9,10)17(14,15)16-6-3-1-5(2-4-6)11(12)13/h1-4H
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C([H])=C([H])C(=C([H])C=1[H])[N+](=O)[O-]
• BRN： 1998336

Computed Properties

• Exact Mass: 270.97600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 270.97622789g/mol
• Heavy Atom Count: 17
• Complexity: 374
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 97.6

Experimental Properties

• LogP: 3.42720
• PSA: 97.57000
• Refractive Index: 1.506
• Boiling Point: 331.4°Cat760mmHg
• Melting Point: 52.0 to 56.0 deg-C
• Flash Point: 154.2°C
• Color/Form: Uncertain
• Solubility: Uncertain
• Sensitiveness: Moisture Sensitive
• Density: 1.666

4-Nitrophenyl trifluoromethanesulfonate Security Information

• Symbol: GHS05
• WGK Germany：3
• Safety Term：S26;S36/37/39;S45
• Safety Instruction： S26-S36/37/39-S45
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22; R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3261 8/PG 3
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• Prompt：dangerous
• Storage Condition：Keep cold
• PackingGroup：II
• Risk Phrases： 34
• Signal Word：Danger
• HazardClass：8

4-Nitrophenyl trifluoromethanesulfonate Customs Data

• HS CODE：2906299090
• Customs Data：

  China Customs Code:

  2906299090

  Overview:

  2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

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